4-amino-N-(2-hydroxyethyl)benzenesulfonamide
Overview
Description
“4-amino-N-(2-hydroxyethyl)benzenesulfonamide” is a chemical compound with the molecular formula C8H12N2O3S . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “4-amino-N-(2-hydroxyethyl)benzenesulfonamide” is represented by the linear formula C8H12N2O3S . Its molecular weight is 216.26 g/mol.
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-amino-N-(2-hydroxyethyl)benzenesulfonamide” include a melting point of 97 °C and a predicted boiling point of 445.0±55.0 °C . The compound has a predicted density of 1.383±0.06 g/cm3 .
Scientific Research Applications
Liquid Crystalline Properties
4-amino-N-(2-hydroxyethyl)benzenesulfonamide: derivatives, particularly those with long alkyl chains, are studied for their potential to exhibit liquid crystallinity. These properties include smectic and nematic phases, which are crucial for the development of new materials in display technologies .
Photochromism and Thermochromism
Schiff base compounds derived from 4-amino-N-(2-hydroxyethyl)benzenesulfonamide have been observed to show photochromic and thermochromic behaviors. These properties are valuable for creating smart coatings and pigments that change color in response to temperature or light .
Anticancer Activity
Some derivatives of 4-amino-N-(2-hydroxyethyl)benzenesulfonamide have been synthesized and studied for their anticancer properties. They are particularly evaluated for their ability to inhibit carbonic anhydrase IX, a gene overexpressed in many solid tumors, making them promising candidates for targeted cancer therapies .
Antimicrobial Agents
The same derivatives showing potential as anticancer agents are also explored for their antimicrobial activity. By inhibiting carbonic anhydrase IX, these compounds could provide a new approach to treating infections, especially in strains resistant to traditional antibiotics .
Molecular Structure Analysis
The molecular structure of 4-amino-N-(2-hydroxyethyl)benzenesulfonamide derivatives is analyzed using various spectroscopic methods. This analysis is essential for understanding the compound’s interactions and stability, which is fundamental in drug design and material science .
Enzyme Inhibition Studies
Derivatives of 4-amino-N-(2-hydroxyethyl)benzenesulfonamide are used in enzyme inhibition studies to understand their selectivity and potency against different enzymes. This research has implications for designing more effective drugs with fewer side effects .
Apoptosis Induction
Certain 4-amino-N-(2-hydroxyethyl)benzenesulfonamide derivatives can induce apoptosis in cancer cells. This programmed cell death is a desirable effect for anticancer drugs as it can lead to the elimination of cancer cells without harming healthy cells .
QSAR Studies
Quantitative structure-activity relationship (QSAR) studies involve 4-amino-N-(2-hydroxyethyl)benzenesulfonamide to predict the biological activity of new compounds. This computational method saves time and resources in drug discovery by identifying promising candidates before synthesis .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as aminobenzenesulfonamides , which are known to interact with various enzymes and receptors in the body
Biochemical Pathways
As a member of the aminobenzenesulfonamides class of compounds , it may be involved in various biochemical pathways depending on its specific targets.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the action, efficacy, and stability of 4-amino-N-(2-hydroxyethyl)benzenesulfonamide . .
properties
IUPAC Name |
4-amino-N-(2-hydroxyethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O3S/c9-7-1-3-8(4-2-7)14(12,13)10-5-6-11/h1-4,10-11H,5-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLESYSQTERIDQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70332426 |
Source
|
| Record name | 4-amino-N-(2-hydroxyethyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70332426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-(2-hydroxyethyl)benzenesulfonamide | |
CAS RN |
4862-94-6 |
Source
|
| Record name | 4-amino-N-(2-hydroxyethyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70332426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-AMINOPHENYL SULFONAMIDO)ETHANOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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